Cas no 1017419-02-1 (1-amino-2-(2,5-dimethylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(2,5-dimethylphenyl)propan-2-ol
• CAS No: 1017419-02-1
• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight: 179.258783102036
• CID: 5970912
• PubChem ID: 24271635

1-amino-2-(2,5-dimethylphenyl)propan-2-ol Properties

Names and Identifiers

• Benzenemethanol, α-(aminomethyl)-α,2,5-trimethyl-
• 1-Amino-2-(2,5-dimethylphenyl)propan-2-ol
• CS-0278334
• EN300-1855689
• AKOS012066394
• 1017419-02-1

• InChIKey： VQDISFKREXIBCW-UHFFFAOYSA-N
• Inchi： 1S/C11H17NO/c1-8-4-5-9(2)10(6-8)11(3,13)7-12/h4-6,13H,7,12H2,1-3H3
• SMILES： C(C1C=C(C)C=CC=1C)(O)(C)CN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.131014166g/mol
• Heavy Atom Count: 13
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 326.4±37.0 °C(Predicted)
• pka: 12.38±0.50(Predicted)
• Density: 1.034±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes